Cas no 2432829-48-4 (3-(4-Bromo-1H-pyrazol-1-yl)cyclobutan-1-one)

• Product Name: 3-(4-Bromo-1H-pyrazol-1-yl)cyclobutan-1-one
• CAS No: 2432829-48-4
• MF: C₇H₇BrN₂O
• MW: 215.05
• CID: 5108867
• Update Time: 2023-02-27

3-(4-Bromo-1H-pyrazol-1-yl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-1H-pyrazol-1-yl)cyclobutan-1-one
• AT22847

• Inchi： 1S/C7H7BrN2O/c8-5-3-9-10(4-5)6-1-7(11)2-6/h3-4,6H,1-2H2
• InChI Key： UVWGKUJIOCYTCQ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C2CC(C2)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9